Cas no 2229083-51-4 (3-(5-chloro-2-fluoropyridin-3-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(5-chloro-2-fluoropyridin-3-yl)-4,4-difluorobutanoic acid
• CAS No: 2229083-51-4
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 6202583
• PubChem ID: 165844582
• Update Time: 2025-05-22

3-(5-chloro-2-fluoropyridin-3-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluoropyridin-3-yl)-4,4-difluorobutanoic acid
• 2229083-51-4
• EN300-1945127

• Inchi： 1S/C9H7ClF3NO2/c10-4-1-6(9(13)14-3-4)5(8(11)12)2-7(15)16/h1,3,5,8H,2H2,(H,15,16)
• InChI Key： SIKUWYYEXGCMIR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C(C(F)F)CC(=O)O)F

Computed Properties

• Exact Mass: 253.0117406g/mol
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(5-chloro-2-fluoropyridin-3-yl)-4,4-difluorobutanoic acid

3-(5-Chloro-2-Fluoropyridin-3-yl)-4,4-Difluorobutanoic Acid: A Comprehensive Overview

3-(5-Chloro-2-fluoropyridin-3-yl)-4,4-difluorobutanoic acid, also known by its CAS registry number CAS No. 2229083-51-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with chlorine and fluorine atoms, coupled with a butanoic acid moiety that introduces additional functional groups for potential biological activity.

The synthesis of 3-(5-chloro-2-fluoropyridin-3-yl)-4,4-difluorobutanoic acid involves a series of carefully designed reactions to achieve the desired substitution pattern on the pyridine ring and the butanoic acid side chain. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules. For instance, researchers have employed transition metal catalysts to facilitate cross-coupling reactions, which are critical for assembling the pyridine core with the butanoic acid substituent.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. The presence of halogen atoms on both the pyridine ring and the butanoic acid side chain introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Recent studies have explored its activity against various enzymes and receptors, suggesting that it may serve as a template for developing novel therapeutic agents.

In terms of pharmacokinetics, 3-(5-chloro-2-fluoropyridin-3-yl)-4,4-difluorobutanoic acid exhibits favorable properties that make it suitable for systemic administration. Preclinical data indicate moderate solubility in aqueous solutions and acceptable permeability across biological membranes. These attributes are essential for ensuring that the compound can reach its intended site of action within the body.

The toxicity profile of this compound has also been investigated in preclinical models. Initial findings suggest that it has a relatively low acute toxicity profile, which is encouraging for further development. However, long-term toxicity studies are still required to fully assess its safety profile.

From an environmental perspective, researchers have evaluated the biodegradation potential of CAS No. 2229083-51-4. Results indicate that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slower rate compared to some other organic compounds. This information is crucial for understanding its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 3-(5-chloro-2-fluoropyridin-3-yl)-4,4-difluorobutanoic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with favorable pharmacokinetic and safety profiles, positions it as a promising candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a pivotal role in advancing modern medicine.